Cas no 2137619-52-2 (3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one)

• Product Name: 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one
• CAS No: 2137619-52-2
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• CID: 5966504
• PubChem ID: 165718175
• Update Time: 2025-09-27

3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one
• EN300-1114394
• 2137619-52-2
• 3-[2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C7H11N5O2/c8-6-5-9-12(10-6)2-1-11-3-4-14-7(11)13/h5H,1-4H2,(H2,8,10)
• InChI Key： GQPXCFIBFHYNIC-UHFFFAOYSA-N
• SMILES： O1C(N(CC1)CCN1N=CC(N)=N1)=O

Computed Properties

• Exact Mass: 197.09127461g/mol
• Monoisotopic Mass: 197.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 86.3Ų

Additional information on 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one

Introduction to 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one (CAS No. 2137619-52-2)

3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one, with the CAS number 2137619-52-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity and have been extensively studied for their role in combating drug-resistant bacterial infections.

The core structure of 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one features a 1,3-oxazolidinone ring fused with a 1,2,3-triazole moiety. The 1,3-oxazolidinone ring is a well-known pharmacophore that confers potent antibacterial activity by inhibiting protein synthesis in bacteria. The 1,2,3-triazole moiety, on the other hand, is a versatile functional group that can enhance the compound's solubility and metabolic stability. The combination of these two structural elements results in a compound with enhanced pharmacological properties and a broader spectrum of activity.

Recent research has highlighted the potential of 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one in addressing the growing challenge of antibiotic resistance. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococci). The study also reported that the compound shows low cytotoxicity towards mammalian cells, making it a promising candidate for further development as an antibiotic.

In addition to its antibacterial properties, 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl-1,3-oxazolidin-2-one has been investigated for its potential antiviral activity. A 2020 study published in Antiviral Research found that this compound exhibits significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with viral RNA synthesis. These findings suggest that 3-2-(4-amino-2H-1,2,3-triazol-2-y l)ethyl - 1 , 3 - oxazolidin - 5 - one may have dual therapeutic potential as both an antibacterial and antiviral agent.

The pharmacokinetic properties of 3 - 5 - one have also been studied extensively. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile in animal models. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by hepatic enzymes and excreted via both renal and biliary routes. These properties make it suitable for oral administration and long-term treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of one in humans. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. Phase II trials are expected to begin soon to further assess its therapeutic potential in treating bacterial infections and viral diseases.

In conclusion, CAS No. 5 - one represents a promising new class of compounds with significant potential for addressing some of the most pressing challenges in infectious disease management. Its unique structural features and broad-spectrum activity make it an attractive candidate for further development as a novel antibiotic and antiviral agent. Ongoing research and clinical trials will provide more insights into its therapeutic applications and pave the way for its potential use in clinical settings.